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Compound of Interest

Compound Name: Hydroxy progesterone caproate

Cat. No.: B13414740

For researchers, scientists, and drug development professionals, the integrity of scientific work
is intrinsically linked to a commitment to safety and environmental stewardship.
Hydroxyprogesterone caproate, a synthetic progestin, is classified as a hazardous substance
due to its potential as a suspected carcinogen and reproductive toxin, and its high toxicity to
aquatic life.[1] Adherence to stringent disposal protocols is therefore not merely a regulatory
obligation but a cornerstone of responsible laboratory practice.

Improper disposal, such as sewering (flushing down the drain), is strictly prohibited as it
introduces active pharmaceutical ingredients into waterways, posing a significant threat to
aquatic ecosystems.[1] This guide provides a comprehensive, step-by-step operational plan for
the proper disposal of hydroxyprogesterone caproate, ensuring the safety of laboratory
personnel and the protection of the environment.

Hazard Profile and Immediate Safety Protocols

Before handling, it is crucial to recognize the hazard classifications for hydroxyprogesterone
caproate:

» Carcinogenicity: Suspected of causing cancer.[1]
» Reproductive Toxicity: May damage fertility or the unborn child.[1][2]

o Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1]
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Personnel handling this compound in any form—pure substance, solutions, or contained in
vials and syringes—must wear appropriate Personal Protective Equipment (PPE), including
chemical-resistant gloves (nitrile is a suitable option), safety glasses with side shields or
goggles, and a laboratory coat. All handling of the pure solid or activities that could generate
aerosols should be conducted in a certified chemical fume hood.

Step-by-Step Disposal Plan for
Hydroxyprogesterone Caproate

This protocol delineates the mandatory procedures for the disposal of hydroxyprogesterone
caproate waste. It is critical to note that this compound is not classified as a controlled
substance by the U.S. Drug Enforcement Administration (DEA), and therefore, DEA-specific
disposal regulations for controlled substances do not apply.[3] However, it must be managed as
hazardous chemical waste.

Waste Segregation and Identification

» Designate a Waste Stream: Establish a specific hazardous waste stream for
hydroxyprogesterone caproate and any materials contaminated with it.

e Labeling: The designated waste container must be clearly labeled with "Hazardous Waste,"
the chemical name "Hydroxyprogesterone Caproate,” and the appropriate hazard pictograms
(Health Hazard, Environmental Hazard).

Disposal of Unused or Expired Vials

» Original Packaging: If possible, keep the vial in its original packaging to maintain clear
labeling.

o Hazardous Waste Container: Place the entire vial, with its remaining contents, into the
designated hazardous waste container. Do not attempt to empty the vial.

Disposal of Used Vials and Contaminated Labware

o Empty Vials: Vials that have held hydroxyprogesterone caproate are considered hazardous
waste, even if empty, as they may retain residue.[1] Place these directly into the designated
hazardous waste container.
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o Contaminated Materials: Any disposable labware that has come into contact with the
compound, such as pipette tips, gloves, and absorbent pads, must be disposed of in the
same hazardous waste container.

Disposal of Used Syringes and Needles (Sharps)

e Immediate Disposal: Immediately after use, the entire syringe and needle assembly must be
placed into a designated, puncture-resistant sharps container.[4]

» No Manipulation: Do not recap, bend, or break the needle. Do not attempt to separate the
needle from the syringe.

o Sharps Container Labeling: The sharps container must be labeled as biohazardous and, if it
contains regulated chemical waste, it should also be labeled as hazardous chemical waste in
accordance with institutional policy.

» Container Closure: When the sharps container is three-quarters full, it must be securely
sealed. Do not overfill.[4]

Final Disposal

o Licensed Waste Disposal Service: All waste streams containing hydroxyprogesterone
caproate (both sharps and non-sharps hazardous waste) must be collected and transported
by a licensed professional hazardous waste disposal service.

« Incineration: The preferred method of destruction for pharmaceutical waste of this nature is
high-temperature incineration by a licensed facility to ensure the complete destruction of the
active compound.

o Regulatory Compliance: All disposal activities must be conducted in strict accordance with
local, state, and federal environmental regulations.

Environmental Impact Data

Synthetic progestins, including hydroxyprogesterone caproate, are considered endocrine-
disrupting compounds (EDCSs) that can have significant biological effects on aquatic organisms
even at very low concentrations. The table below summarizes the environmental
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concentrations found for some synthetic progestins in aquatic environments, highlighting the
importance of preventing their release.

. Concentration .
Compound Group Matrix Region/Source
Range

Wastewater Treatment

Synthetic Progestins Plant (WWTP) ng/L to pg/L Global studies[5]
Effluents

Synthetic Progestins Surface Waters ng/L to pg/L Global studies[5][6]
Douro River Estuary 22.3+2.7 ng/lL

Gonanes Portugal
Surface Water (average)

Progesterone Douro River Estuary 12.2 + 0.5 ng/L

o Portugal
Derivatives Surface Water (average)

ng/L = nanograms per liter; pug/L = micrograms per liter

Research indicates that some progestins can cause endocrine disruptions in fish at levels as
low as 0.8-1.0 ng/L. This underscores the critical need for proper disposal to prevent
environmental contamination.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
hydroxyprogesterone caproate waste in a laboratory setting.
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Caption: Logical workflow for the disposal of hydroxyprogesterone caproate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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